Cas no 847872-08-6 (PHENOL, 4-AMINO-3-CHLORO-5-FLUORO-)
847872-08-6 structure
Product Name:PHENOL, 4-AMINO-3-CHLORO-5-FLUORO-
CAS No:847872-08-6
MF:C6H5ClFNO
MW:161.561403989792
CID:3486272
PubChem ID:11263668
Update Time:2025-04-21
PHENOL, 4-AMINO-3-CHLORO-5-FLUORO- Chemical and Physical Properties
Names and Identifiers
-
- PHENOL, 4-AMINO-3-CHLORO-5-FLUORO-
- 4-Amino-3-chloro-5-fluorophenol
- SCHEMBL4851456
- 847872-08-6
-
- Inchi: 1S/C6H5ClFNO/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H,9H2
- InChI Key: DAYXIMVBDQIHOJ-UHFFFAOYSA-N
- SMILES: C1(O)=CC(F)=C(N)C(Cl)=C1
Computed Properties
- Exact Mass: 161.0043696Da
- Monoisotopic Mass: 161.0043696Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.3Ų
PHENOL, 4-AMINO-3-CHLORO-5-FLUORO- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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